Cas no 67878-75-5 (Naphthalene, 1-bromo-6-nitro-)

• Product Name: Naphthalene, 1-bromo-6-nitro-
• CAS No: 67878-75-5
• MF: C₁₀H₆BrNO₂
• MW: 252.064141750336
• CID: 393987
• PubChem ID: 53485665
• Update Time: 2025-04-19

Naphthalene, 1-bromo-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-bromo-6-nitro-
• 1-Bromo-6-nitronaphthalene
• 1-Brom-6-nitro-naphthalin
• 1-bromo-6-nitro-naphthalene
• Naphthalene,1-bromo-6-nitro
• SCHEMBL8489789
• FT-0728314
• 67878-75-5
• DTXSID80704751

• Inchi： 1S/C10H6BrNO2/c11-10-3-1-2-7-6-8(12(13)14)4-5-9(7)10/h1-6H
• InChI Key： NODGOFXISHGVGQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CC(=CC=C21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 250.95800
• Monoisotopic Mass: 250.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 4.03370